Cas no 143426-55-5 (2-4-(1H-pyrazol-1-yl)phenylacetonitrile)

2-4-(1H-pyrazol-1-yl)phenylacetonitrile is a versatile heterocyclic compound featuring a pyrazole moiety linked to a phenylacetonitrile group. This structure imparts significant utility in pharmaceutical and agrochemical research, particularly as a key intermediate in the synthesis of biologically active molecules. Its nitrile functionality offers reactivity for further derivatization, enabling the formation of amides, acids, or heterocycles. The pyrazole ring enhances binding affinity in target interactions, making it valuable for drug discovery. The compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations. Its well-defined chemical properties ensure reproducibility in research applications, supporting its use in medicinal chemistry and material science.

2-4-(1H-pyrazol-1-yl)phenylacetonitrile structure

143426-55-5 structure

Product Name:2-4-(1H-pyrazol-1-yl)phenylacetonitrile

CAS No:143426-55-5

MF:C₁₁H₉N₃

MW:183.209261655807

MDL:MFCD08691146

CID:108346

PubChem ID:16227429

Update Time:2025-06-08

2-4-(1H-pyrazol-1-yl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile,4-(1H-pyrazol-1-yl)-
- 2-(4-pyrazol-1-ylphenyl)acetonitrile
- 4-(1H-PYRAZOL-1-YL)PHENYL]ACETONITRILE
- [4-(1H-pyrazol-1-yl)phenyl]acetonitrile
- AC1Q4S11
- CTK8E2943
- EN300-25931
- MolPort-002-471-616
- T5662381
- 2-4-(1H-pyrazol-1-yl)phenylacetonitrile
- Z220327460
- DTXSID90585412
- 143426-55-5
- 2-(4-(1H-Pyrazol-1-yl)phenyl)acetonitrile
- 2-[4-(1H-pyrazol-1-yl)phenyl]acetonitrile
- AKOS023166257
- SCHEMBL11493922
- G25349
- TFA42655
- MDL： MFCD08691146
- Inchi： 1S/C11H9N3/c12-7-6-10-2-4-11(5-3-10)14-9-1-8-13-14/h1-5,8-9H,6H2
- InChI Key： QGSWQGPKRSYWGS-UHFFFAOYSA-N
- SMILES： N1(C=CC=N1)C1C=CC(CC#N)=CC=1

Computed Properties

Exact Mass: 183.07977
Monoisotopic Mass: 183.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.61

2-4-(1H-pyrazol-1-yl)phenylacetonitrile Pricemore >>

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